Cas no 219577-02-3 (2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)-)

• Product Name: 2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)-
• CAS No: 219577-02-3
• MF: C₁₅H₁₇NOS₂
• MW: 291.431581258774
• CID: 6282313
• Update Time: 2025-07-15

2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)-

• Inchi： 1S/C15H17NOS2/c1-11(2)13-10-19-15(18)16(13)14(17)9-8-12-6-4-3-5-7-12/h3-9,11,13H,10H2,1-2H3/b9-8-/t13-/m1/s1
• InChI Key： OJXYOVZYXCIWNE-LJTDUEICSA-N
• SMILES： C(N1[C@@H](C(C)C)CSC1=S)(=O)/C=C\C1=CC=CC=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 412.9±38.0 °C(Predicted)
• pka: -2.10±0.40(Predicted)

Additional information on 2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)-

Comprehensive Overview of 2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)- (CAS No. 219577-02-3)

The compound 2-Propen-1-one, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-3-phenyl-, (2Z)-, identified by its CAS No. 219577-02-3, is a specialized organic molecule with a unique structural framework. This thiazolidinyl-based derivative has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery and functional material design. The (2Z)-configuration of the propenone moiety and the presence of a thioxo group contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for chiral thiazolidine derivatives like this compound has surged, driven by their role as intermediates in synthesizing enantioselective catalysts and therapeutic agents. The (4S)-4-(1-methylethyl) substituent introduces steric hindrance, which can influence the compound's binding affinity in biological systems. Researchers frequently search for "thiazolidinyl propenone synthesis" or "CAS 219577-02-3 applications," reflecting its relevance in medicinal chemistry. Its structural features align with trends in fragment-based drug design (FBDD), a hot topic in AI-assisted molecular discovery.

The phenyl and thioxo groups in this compound offer opportunities for π-stacking interactions and hydrogen bonding, respectively—key considerations in computational chemistry studies. Online queries such as "Z-configured enones in drug development" highlight user interest in its stereochemistry. Notably, the compound's thiazolidine-2-thione core resembles motifs found in antioxidant and anti-inflammatory agents, though its specific bioactivity requires further validation. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a frequent concern in user forums discussing CAS 219577-02-3 suppliers.

From an industrial perspective, scalability of asymmetric synthesis for such chiral building blocks remains a challenge. Searches for "green chemistry approaches for thiazolidinones" underscore the need for sustainable production methods. The compound’s Michael acceptor property (via the α,β-unsaturated carbonyl) also makes it valuable for click chemistry applications, a trending area in material science. Regulatory-compliant handling is emphasized in safety data sheets, though it avoids classification under restricted categories.

In conclusion, CAS No. 219577-02-3 represents a versatile scaffold bridging organic synthesis and applied research. Its combination of stereochemical complexity and functional group diversity positions it as a candidate for addressing modern challenges in targeted therapy and smart materials. Continued exploration of its derivatives may unlock innovations aligned with global trends in precision medicine and sustainable chemistry.